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Compound of Interest

Compound Name:
2,4-dimethyl-9H-pyrido[2,3-

b]indole

Cat. No.: B014981 Get Quote

Technical Guide: 2,4-dimethyl-9H-pyrido[2,3-
b]indole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,4-dimethyl-9H-pyrido[2,3-
b]indole, a heterocyclic compound of interest in chemical and pharmaceutical research. This

document details its chemical identity, physical properties, commercial suppliers, synthesis

protocols, and known biological activities of related compounds.

Chemical Identity and Properties
2,4-dimethyl-9H-pyrido[2,3-b]indole, also known as 2,4-dimethyl-α-carboline, is a derivative

of the α-carboline heterocyclic system.

CAS Number: 13315-71-4

Molecular Formula: C₁₃H₁₂N₂

Molecular Weight: 196.25 g/mol

Structure:
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Caption: Chemical structure of 2,4-dimethyl-9H-pyrido[2,3-b]indole.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2,4-dimethyl-9H-pyrido[2,3-
b]indole is provided in the table below.

Property Value

Melting Point 218-219 °C

Boiling Point 384.9±37.0 °C (Predicted)

Density 1.213±0.06 g/cm³ (Predicted)

pKa 14.85±0.40 (Predicted)

Solubility DMSO (Slightly), Methanol (Slightly)

Appearance Orange to Brown Solid

Commercial Availability
2,4-dimethyl-9H-pyrido[2,3-b]indole is available from several chemical suppliers. The

following table lists some of the known suppliers and their product offerings.

Supplier Product Name CAS Number

BIOGEN Científica 2,4-Dimethyl α-Carboline 13315-71-4

ChemicalBook
2,4-DIMETHYL-A-

CARBOLINE
13315-71-4

CymitQuimica 2,4-Dimethyl α-Carboline 13315-71-4

MyBioSource
2,4-Dimethyl-a-carboline

biochemical
13315-71-4
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The synthesis of 2,4-dimethyl-9H-pyrido[2,3-b]indole can be achieved through various

methods. A classical approach is the Graebe-Ullmann reaction. While the specific details for the

synthesis of the 2,4-dimethyl derivative are described in older literature (Acta Pol Pharm.

1961:18:449-60), a general modern workflow for the synthesis of α-carbolines is presented

below. This typically involves a palladium-catalyzed cross-coupling reaction followed by an

intramolecular cyclization.

General Synthesis Workflow for α-Carbolines
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Starting Materials:
- Substituted 2-aminopyridine

- Substituted 2-halophenyl derivative

Palladium-Catalyzed
Cross-Coupling

(e.g., Buchwald-Hartwig amination)

N-(2-halophenyl)-pyridin-2-amine
intermediate

Intramolecular
Cyclization

(e.g., thermal or base-mediated)

2,4-dimethyl-9H-pyrido[2,3-b]indole

Purification
(e.g., chromatography, recrystallization)

Pure Product
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2,4-dimethyl-9H-pyrido[2,3-b]indole
Derivative
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To cite this document: BenchChem. [2,4-dimethyl-9H-pyrido[2,3-b]indole CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014981#2-4-dimethyl-9h-pyrido-2-3-b-indole-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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